Cas no 622345-08-8 (5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 622345-08-8
• MF: C₁₉H₁₅N₃OS₃
• MW: 397.536899805069
• CID: 6472097
• Update Time: 2025-10-29

5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• 5-(benzo[d]thiazol-2-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-(2-benzothiazolyl)-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-

• Inchi： 1S/C19H15N3OS3/c23-17(22-19-21-12-6-2-4-8-14(12)26-19)15-9-10-16(24-15)18-20-11-5-1-3-7-13(11)25-18/h1,3,5,7,9-10H,2,4,6,8H2,(H,21,22,23)
• InChI Key： GYPWHXYRXZSYBT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3CCCCC=3S2)=O)SC(C2=NC3=CC=CC=C3S2)=CC=1

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• pka: 5.96±0.20(Predicted)

Additional information on 5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

Research Briefing on 5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS: 622345-08-8)

The compound 5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS: 622345-08-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways implicated in inflammatory and oncogenic processes. Structural analysis reveals that the benzothiazole and tetrahydrobenzothiazole moieties contribute to its high binding affinity to target proteins, while the thiophene-2-carboxamide linker enhances its pharmacokinetic properties. Computational docking studies further support its potential as a lead compound for drug development.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the JAK-STAT and PI3K-AKT cascades. Notably, its selectivity profile minimizes off-target effects, a critical advantage for therapeutic applications. Recent preclinical trials have shown promising results in models of autoimmune diseases and certain cancers, though further optimization is required to improve bioavailability and reduce toxicity.

The synthesis of 5-(1,3-benzothiazol-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide has been refined to achieve higher yields and purity. Advanced techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline production. Analytical methods, including HPLC and LC-MS, ensure rigorous quality control, which is essential for translational research.

Future research directions include exploring structural analogs to enhance potency and selectivity, as well as investigating combination therapies to overcome resistance mechanisms. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into clinical candidates. This briefing underscores the compound's potential to address unmet medical needs and its significance in advancing chemical biology research.